Cas no 1048920-46-2 (5-BUTYL-3-ISOPROPYL-ISOXAZOLE-4-CARBOXYLIC ACID)

• Product Name: 5-BUTYL-3-ISOPROPYL-ISOXAZOLE-4-CARBOXYLIC ACID
• CAS No: 1048920-46-2
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5156713
• Update Time: 2026-03-04

5-BUTYL-3-ISOPROPYL-ISOXAZOLE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-Butyl-3-isopropylisoxazole-4-carboxylic acid
• 5-Butyl-3-isopropyl-isoxazole-4-carboxylic acid
• 5-Butyl-3-isopropylisoxazole-4-carboxylicacid
• A906726
• 5-Butyl-3-(1-methylethyl)-4-isoxazolecarboxylic acid
• 4-Isoxazolecarboxylic acid, 5-butyl-3-(1-methylethyl)-
• 5-BUTYL-3-ISOPROPYL-ISOXAZOLE-4-CARBOXYLIC ACID

• Inchi： 1S/C11H17NO3/c1-4-5-6-8-9(11(13)14)10(7(2)3)12-15-8/h7H,4-6H2,1-3H3,(H,13,14)
• InChI Key： GVZZRKSXALRIGU-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C(C(C)C)=N1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 218
• XLogP3: 2.8
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 5-BUTYL-3-ISOPROPYL-ISOXAZOLE-4-CARBOXYLIC ACID

Research Brief on 5-BUTYL-3-ISOPROPYL-ISOXAZOLE-4-CARBOXYLIC ACID (CAS: 1048920-46-2): Recent Advances and Applications

5-BUTYL-3-ISOPROPYL-ISOXAZOLE-4-CARBOXYLIC ACID (CAS: 1048920-46-2) is a specialized isoxazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and antimicrobial agents. The compound's structural versatility and reactivity make it a valuable scaffold for medicinal chemistry applications.

Recent research has highlighted the synthetic utility of 5-BUTYL-3-ISOPROPYL-ISOXAZOLE-4-CARBOXYLIC ACID in the construction of heterocyclic compounds with potential therapeutic benefits. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of isoxazole-based inhibitors targeting inflammatory pathways. The study reported that derivatives of this compound exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammatory diseases. These findings underscore the compound's potential as a lead structure for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-BUTYL-3-ISOPROPYL-ISOXAZOLE-4-CARBOXYLIC ACID has been investigated for its antimicrobial potential. A recent study in Bioorganic & Medicinal Chemistry Letters explored its derivatives as inhibitors of bacterial efflux pumps, which are often responsible for antibiotic resistance. The researchers synthesized a series of analogs and evaluated their activity against multidrug-resistant strains of Staphylococcus aureus. The results indicated that certain derivatives exhibited potent efflux pump inhibition, suggesting a promising avenue for addressing antibiotic resistance.

The pharmacokinetic and toxicological profiles of 5-BUTYL-3-ISOPROPYL-ISOXAZOLE-4-CARBOXYLIC ACID have also been subjects of recent investigation. A 2024 preclinical study evaluated the compound's metabolic stability and safety profile in animal models. The findings revealed favorable metabolic stability and low toxicity, supporting its potential for further development as a pharmaceutical intermediate. However, the study also noted the need for additional optimization to improve bioavailability and reduce potential off-target effects.

Beyond its therapeutic applications, 5-BUTYL-3-ISOPROPYL-ISOXAZOLE-4-CARBOXYLIC ACID has been utilized in material science and chemical biology. Researchers have employed this compound as a building block for the design of fluorescent probes and molecular sensors. Its isoxazole core provides a robust platform for the development of tools to study biological processes at the molecular level. A recent application in ACS Chemical Biology demonstrated its use in creating a sensor for detecting reactive oxygen species (ROS) in cellular environments.

In conclusion, 5-BUTYL-3-ISOPROPYL-ISOXAZOLE-4-CARBOXYLIC ACID (CAS: 1048920-46-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to material science, with recent studies highlighting its potential in addressing critical challenges such as inflammation, antibiotic resistance, and molecular sensing. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its utility in diverse scientific domains.